Cas no 1804431-92-2 (3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol
• CAS No: 1804431-92-2
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862828
• Update Time: 2025-06-15

3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol

• Inchi： 1S/C7H5BrF2N2O3/c8-3-1-5(12(14)15)4(2-13)11-6(3)7(9)10/h1,7,13H,2H2
• InChI Key： PFXLXFGIQCMDQQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CO)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9

Additional information on 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol

Research Briefing on 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol (CAS: 1804431-92-2)

3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol (CAS: 1804431-92-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethyl and nitro-substituted pyridine scaffold, has shown potential in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its utility as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of interest in recent research has been the compound's role in the synthesis of heterocyclic compounds with potential therapeutic applications. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of selective kinase inhibitors, where the bromo and difluoromethyl groups were found to enhance binding affinity and metabolic stability. The nitropyridine moiety, in particular, was instrumental in facilitating interactions with target proteins, making it a valuable scaffold for drug design.

In addition to its applications in kinase inhibition, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv (2024) reported its efficacy against drug-resistant bacterial strains, with the difluoromethyl group playing a critical role in disrupting bacterial cell wall synthesis. This finding opens new avenues for the development of next-generation antibiotics, especially in the face of rising antimicrobial resistance.

The synthetic pathways for this compound have also been a focus of recent research. A paper in Organic Letters (2023) described an optimized method for its preparation, emphasizing the use of palladium-catalyzed cross-coupling reactions to introduce the bromo and difluoromethyl groups with high regioselectivity. This advancement has significantly improved the scalability and yield of the compound, making it more accessible for further pharmacological studies.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with particular emphasis on structure-activity relationship (SAR) studies and in vivo efficacy testing. The compound's potential as a versatile intermediate in medicinal chemistry continues to drive innovation in the field.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-nitropyridine-6-methanol (CAS: 1804431-92-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse applications underscore its value as a tool for drug discovery and development. Future studies are expected to further explore its therapeutic potential and refine its synthetic methodologies, paving the way for novel treatments in oncology and infectious diseases.